3-((2-Methoxy-4-nitrophenyl)amino)cyclohex-2-EN-1-one
Description
Scientific Research Applications
Optical Applications
The compound “3-((2-Methoxy-4-nitrophenyl)amino)cyclohex-2-EN-1-one” has been studied for its potential in optical applications. The related compound 2-methoxy-4-nitroaniline has been used to grow organic crystals by slow evaporation solution growth technique, which are then characterized for their optical properties . These materials are important for photonic applications due to their fast response times and the possibility of optimizing molecular structures to maximize nonlinear responses. They are valuable in laser spectroscopy, optical modulators, communication, and data storage.
Textile Industry
In the textile industry, derivatives of 2-methoxy-4-nitroaniline, which share a similar molecular structure with our compound of interest, are used in dyeing cotton and printing processes . These compounds provide vibrant colors and are essential for creating various textile designs, including yellow tattoo inks, enamels for toys, emulsion, and traffic paints.
Nonlinear Optical Materials
Nonlinear optical (NLO) materials are crucial for modern technologies. The aromatic organic material 2-methoxy-4-nitroaniline, a derivative of 4-nitroaniline, is used in the synthesis of photorefractive polymers as novel chromophores in analytical studies . These materials are significant for their industrial value in areas such as optical electronics and high-speed information processing.
Biological Activities
Indole derivatives, which are structurally related to our compound, exhibit a wide range of biological activities. They possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This makes them of great interest for pharmaceutical research and development.
Medicinal Chemistry
Nitrogen heterocycles, which are a part of the molecular structure of “3-((2-Methoxy-4-nitrophenyl)amino)cyclohex-2-EN-1-one”, are commonly found in prescribed drugs . They are essential in drug design due to their presence in several biologically active compounds and natural products, such as vitamins, hormones, and antibiotics.
Photodynamic Therapy
Research has been initiated on the photo-activation towards DNA of quinazolinone derivatives, which are structurally related to our compound of interest . These studies are significant for the development of new treatments in photodynamic therapy, where light-activated compounds are used to target and destroy cancer cells.
properties
IUPAC Name |
3-(2-methoxy-4-nitroanilino)cyclohex-2-en-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4/c1-19-13-8-10(15(17)18)5-6-12(13)14-9-3-2-4-11(16)7-9/h5-8,14H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDUBYPQFPJUIKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])NC2=CC(=O)CCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-((2-Methoxy-4-nitrophenyl)amino)cyclohex-2-EN-1-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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